Cas no 33841-12-2 (O-(4-cyanophenyl) O,O-diethyl phosphorothioate)

• Product Name: O-(4-cyanophenyl) O,O-diethyl phosphorothioate
• CAS No: 33841-12-2
• MF: C₁₁H₁₄NO₃PS
• MW: 271.272522449493
• CID: 1465735
• PubChem ID: 214704
• Update Time: 2025-04-20

O-(4-cyanophenyl) O,O-diethyl phosphorothioate Chemical and Physical Properties

Names and Identifiers

• O-(4-cyanophenyl) O,O-diethyl phosphorothioate
• 4-diethoxyphosphinothioyloxybenzonitrile
• BRN 2655926
• DTXSID60187487
• Phosphorothioic acid, O,O-diethyl ester, O-ester with p-hydroxybenzonitrile
• Phosphorothioic acid, O-(4-cyanophenyl) O,O-diethyl ester
• 33841-12-2
• O,O-Diethyl O-(4-cyanophenyl) phosphorothioate

• Inchi： 1S/C11H14NO3PS/c1-3-13-16(17,14-4-2)15-11-7-5-10(9-12)6-8-11/h5-8H,3-4H2,1-2H3
• InChI Key： ZTWCAPLAWBCSOW-UHFFFAOYSA-N
• SMILES： S=P(OCC)(OCC)OC1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 271.04332
• Monoisotopic Mass: 271.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Density: 1.24
• Boiling Point: 352°C at 760 mmHg
• Flash Point: 166.7°C
• Refractive Index: 1.542
• PSA: 51.48
• LogP: 3.88518